3-Phenyl-1,4,5,6-tetrahydropyrazine-2-carbonitrile

• CAS No.: 104184-41-0
• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 6-phenyl-1,2,3,4-tetrahydropyrazine-5-carbonitrile
• InChI: InChI=1S/C11H11N3/c12-8-10-11(14-7-6-13-10)9-4-2-1-3-5-9/h1-5,13-14H,6-7H2
• InChI Key: YRFIXTQBYDZYAH-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=C(N1)C#N)C2=CC=CC=C2

Description

3-Phenyl-1,4,5,6-tetrahydropyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.8 parts of phenylglyoxal and 40 parts by volume of water are initially taken and heated to about 50° C., 61 parts of 38% strength aqueous NaHSO3 solution are introduced, and methanol is added in an amount sufficient to dissolve virtually all solid material. Thereafter, 6 parts of ethylenediamine are added at about 30° C., the mixture is heated at 50° C. for 30 minutes and then cooled to about 10° C., a solution of 5.2 parts of 95% pure NaCN in 13 parts by volume of water is added at this temperature, stirring is continued for a further 2 hours at room temperature and working up is carried out as described under Example 4. 10 parts (54% of theory) of 1,4,5,6-tetrahydro-3-phenyl-2-cyanopyrazine are obtained in the form of a reddish brown, viscous oil. The mass spectrum of this product shows the molecular peak expected for the empirical formula C11H11N3, at e/m=185, and its NMR spectrum exhibits the bands typical of the different NH groups, at about 3.5 ppm (N1 -H) and about 6.15 ppm (N4 -H).